molecular formula C21H20N4O2S B2699774 1,7-dibenzyl-3-methyl-8-(methylsulfanyl)-3,7-dihydro-1H-purine-2,6-dione CAS No. 330990-57-3

1,7-dibenzyl-3-methyl-8-(methylsulfanyl)-3,7-dihydro-1H-purine-2,6-dione

Cat. No. B2699774
CAS RN: 330990-57-3
M. Wt: 392.48
InChI Key: VLDFQVLSMCKBJE-UHFFFAOYSA-N
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Description

“1,7-dibenzyl-3-methyl-8-(methylsulfanyl)-3,7-dihydro-1H-purine-2,6-dione” is a chemical compound with the molecular formula C21H20N4O2S . It is available for research and development use .


Molecular Structure Analysis

The molecular weight of this compound is 392.48 . The SMILES representation is CSc1nc2n©c(=O)n(Cc3ccccc3)c(=O)c2n1Cc1ccccc1 .


Physical And Chemical Properties Analysis

The solubility of this compound in DMSO is unknown . More detailed physical and chemical properties are not available in the current resources.

Safety and Hazards

This compound is intended only for research and development use, under the supervision of a technically qualified individual .

properties

CAS RN

330990-57-3

Product Name

1,7-dibenzyl-3-methyl-8-(methylsulfanyl)-3,7-dihydro-1H-purine-2,6-dione

Molecular Formula

C21H20N4O2S

Molecular Weight

392.48

IUPAC Name

1,7-dibenzyl-3-methyl-8-methylsulfanylpurine-2,6-dione

InChI

InChI=1S/C21H20N4O2S/c1-23-18-17(19(26)25(21(23)27)14-16-11-7-4-8-12-16)24(20(22-18)28-2)13-15-9-5-3-6-10-15/h3-12H,13-14H2,1-2H3

InChI Key

VLDFQVLSMCKBJE-UHFFFAOYSA-N

SMILES

CN1C2=C(C(=O)N(C1=O)CC3=CC=CC=C3)N(C(=N2)SC)CC4=CC=CC=C4

solubility

not available

Origin of Product

United States

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